Journal Name:Road Materials and Pavement Design
Journal ISSN:1468-0629
IF:3.805
Journal Website:http://www.tandfonline.com/toc/trmp20/current
Year of Origin:0
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:118
Publishing Cycle:Quarterly
OA or Not:Not
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2020-07-09 , DOI:
10.1039/D0NH00311E
Hollow structures have been shown to be fruitful in addressing the cycling-stability problem of high-capacity electrode materials. However, we have noticed that there exist misconceptions toward the energy density of hollow-structured electrodes. In this Focus Article, the indispensability of hollow structures for stable high energy density batteries is discussed. Additionally, the merits of hollow multishelled structures (HoMSs) superior to their single-shelled counterparts mainly including optimizing the volumetric energy density, improving the mechanical robustness and enabling smart safe energy-storage behaviors have also been highlighted. The goal of the current article is to clarify that a HoMS-based electrode is indispensable to realize a practically high energy density in addition to lengthening the cycling lifespan and guide the future development of HoMSs to further improve the performance of rechargeable batteries.
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2019-10-04 , DOI:
10.1039/C9NH00592G
Photocatalytic light-driven micro/nanomotors have exhibited great potential in various applications ranging from environmental to biomedical fields. However, in order to expand the practicality of synthetic micromotors, overcoming the challenges of efficiently converting visible light energy to mechanical propulsion energy in fully-biocompatible environments has become critically important. Here, we firstly introduce oxygen vacancies into micromotors by a one-pot method without any additional modification and report a highly efficient Cu2+1O light-driven micromotor with simple fabrication, low cost, and excellent motion performance under low intensity, multi-wavelength visible light (from blue to red) and with biocompatible fuels. Under visible light (1/3 light intensity of sunlight), such oxygen vacancy-based micromotors can reach a maximum speed of 18 body length s−1 in pure water which is comparable to that of conventional Pt-based catalytic micromotors fueled by toxic H2O2. In addition, the motors show over 100 body length s−1 at very low concentrations of additional biocompatible fuels (0.2 mM tannic acid) which is comparable to the speed of bubble-driven microrockets. Even under blue light with only 1/44 of the intensity of sunlight, the motors can be propelled at speeds of 10 body length s−1 in water, indicating that they are the most efficient visible-light driven micromotors fueled by pure water to date. These exceptionally high speeds set new records for photocatalytic micromotors operated in fully green environments, and the proposed novel fabrication approach may pave a new way for designing and mass-producing highly efficient, smart micromachines for on-demand operations, motion-based sensing, and enhanced cargo transportation.
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2018-12-01 , DOI:
10.1039/C8NH00369F
Doping foreign atoms into materials can modify their electronic configuration and tune their chemical and physical properties. Developing an efficient doping strategy is thus critically important for many new applications of two-dimensional (2D) nanomaterials. Here, we report an in situ process to produce and simultaneously dope carbon and nitrogen in a number of 2D materials including graphene, BN, MoS2 and WS2 using mechanochemistry. This new process produces large quantities of 2D materials with controlled doping contents and new properties.
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2019-01-02 , DOI:
10.1039/C8NH00383A
Highly stable graphene quantum dots (HSGQDs) are widely observed in the initial stages of graphene chemical vapor deposition (CVD) growth on lattice-mismatched transition metal surfaces, e.g. Ru(0001), but their formation mechanism has so far remained a mystery. Using a combination of density functional theory calculations and theoretical modeling, we show that the sizes and the morphologies of HSGQDs are determined by the interaction of the graphene edge to the metal substrate interaction, which in turn, is modulated by the moiré superstructure, while the relatively weak interaction of the central atoms of graphene (or graphene bulk atoms (GB)) with the substrate plays a secondary role. The theoretical understanding of the effect of moiré superstructure on graphene CVD growth allows us to predict the formation of HSGQDs on various metal surfaces and provides a guideline to select the best catalyst for graphene growth.
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: , DOI:
10.1039/C8NH90009D
A graphical abstract is available for this content
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: , DOI:
10.1039/D0NH90007A
A graphical abstract is available for this content
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2021-10-25 , DOI:
10.1039/D1NH90043A
A graphical abstract is available for this content
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2017-07-25 , DOI:
10.1039/C7NH00052A
Accumulating studies by many groups have found consistent enhancement in a wide variety of enzyme activities when they are displayed around nanoparticles. However, the underlying mechanism(s) that give rise to this phenomenon are still largely unknown. Herein, we develop a detailed reaction scheme that considers many of the various possible interactions between a substrate and a given enzyme–nanoparticle bioconjugate. The properties and some functional predictions that emanate from the reaction scheme were then tested using a model system where the homotetrameric beta-galactosidase enzyme complex was assembled with luminescent semiconductor nanocrystalline quantum dots displayed around its periphery. This type of assembly occurs as the ∼465 kDa enzyme complex is significantly larger than the 4.2 nm diameter green emitting quantum dots utilized. This unique architecture, in conjunction with the fact that this enzyme functions at or near the diffusion limit, provided a unique opportunity to selectively probe certain aspects of enzyme enhancement when attached to a nanoparticle with minimal potential perturbations to the native enzyme structure. Experimental assays were conducted where both free enzymes and quantum dot-decorated enzymes were compared directly in side-by-side samples and included formats where the kinetic processes were challenged with increasing viscosity and competitive inhibitors. The results strongly suggest that it is possible for there to be significant enhancements in an enzyme's catalytic rate or kcat after attachment to a nanoparticle even when it is apparently diffusion limited without requiring any gross changes to the enzyme's structure. A discussion of how this reaction scheme and model can be applied to other systems is provided.
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: , DOI:
10.1039/C9NH90004G
A graphical abstract is available for this content
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: , DOI:
10.1039/C9NH90034A
A graphical abstract is available for this content
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | CONSTRUCTION & BUILDING TECHNOLOGY 结构与建筑技术3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
7.30 | 27 | Science Citation Index Expanded | Not |
Submission Guidelines
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